5-Butylimidazolidine-2,4-dione
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Overview
Description
5-Butylimidazolidine-2,4-dione is a chemical compound with the molecular formula C7H12N2O2 . It has a molecular weight of 156.18 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The molecular structure of this compound consists of a five-membered ring with nitrogen at positions 1 and 3, and two carbonyl functional groups at positions 2 and 4 .
Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . Its InChI code is 1S/C7H12N2O2/c1-2-3-4-5-6(10)9-7(11)8-5/h10H,2-4H2,1H3,(H2,8,9,11) .
Scientific Research Applications
Synthesis and Chemical Properties
5-Butylimidazolidine-2,4-dione is a structural analogue within the broader family of imidazolidine derivatives, which are explored for various synthetic and pharmacological purposes. For instance, derivatives of imidazolidine, such as glycolurils, have widespread applications including their use as pharmacologically active compounds and building blocks in supramolecular chemistry. The development of new synthetic methods for these analogues is of continuous interest, highlighting the chemical versatility and potential of this compound class for various scientific applications (Kravchenko, Baranov, & Gazieva, 2018).
Pharmacological Research
In pharmacological research, derivatives of this compound, such as rhodanines and thiazolidinediones, are investigated for their therapeutic potential. These derivatives have been found to exhibit a wide range of pharmacological activities, underscoring their importance in drug discovery. Modifications of these heterocyclic compounds frequently result in molecules with potent biological activities, serving as a privileged scaffold in drug discovery (Tomašič & Mašič, 2009).
Electrochemical Studies
Electrochemical studies of this compound derivatives provide insights into their oxidation mechanisms and potential applications in biochemical assays. The electrochemical behavior of these compounds has been examined, revealing their redox processes and structure-activity relationships. Such studies not only contribute to a deeper understanding of the chemical properties of these compounds but also explore their applications in various biochemical and analytical contexts (Nosheen et al., 2012).
Anticancer and Antimicrobial Potential
Research into imidazolidine derivatives also extends to evaluating their anticancer and antimicrobial activities. These compounds have shown potential in inhibiting tumor growth and exhibiting antimicrobial effects against various pathogens, highlighting their therapeutic potential in treating cancer and infectious diseases. Studies on these compounds include in vitro and in vivo evaluations, providing a basis for future drug development and therapeutic applications (Słoczyńska et al., 2022).
Molecular Docking and Quantum Studies
Molecular docking and quantum mechanical studies of this compound derivatives further elucidate their binding mechanisms and interactions with biological targets. These computational studies assist in understanding the molecular basis of the biological activities of these compounds, aiding in the design of more effective and selective therapeutic agents. Such research underscores the importance of computational methods in complementing experimental studies and advancing drug discovery efforts (Sevvanthi, Muthu, & Raja, 2017).
Safety and Hazards
The safety information for 5-Butylimidazolidine-2,4-dione indicates that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing hands and other skin areas thoroughly after handling, and wearing protective gloves/eye protection/face protection .
properties
IUPAC Name |
5-butylimidazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O2/c1-2-3-4-5-6(10)9-7(11)8-5/h5H,2-4H2,1H3,(H2,8,9,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZBMVRBRZUZZCT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCC1C(=O)NC(=O)N1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601033907 |
Source
|
Record name | 5-Butylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601033907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
156.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
87052-64-0 |
Source
|
Record name | 5-Butylimidazolidine-2,4-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601033907 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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